Cas no 125103-40-4 (1H-Pyrazole-4-carboxamide,1,3-diphenyl-)
125103-40-4 structure
Product Name:1H-Pyrazole-4-carboxamide,1,3-diphenyl-
CAS No:125103-40-4
MF:C16H13N3O
MW:263.293923139572
CID:185552
PubChem ID:882232
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,1,3-diphenyl-
- 1,3-diphenylpyrazole-4-carboxamide
- CCG-304463
- 1,3-Diphenyl-1H-pyrazole-4-carboxamide
- DTXSID60154639
- AKOS001061933
- Z56820817
- SR-01000234364
- SCHEMBL6259170
- 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-
- SR-01000234364-1
- BRN 4190945
- HMS1587E15
- 125103-40-4
-
- Inchi: 1S/C16H13N3O/c17-16(20)14-11-19(13-9-5-2-6-10-13)18-15(14)12-7-3-1-4-8-12/h1-11H,(H2,17,20)
- InChI Key: DQXLTOJKQOBXHA-UHFFFAOYSA-N
- SMILES: O=C(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 263.10599
- Monoisotopic Mass: 263.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 483.2°C at 760 mmHg
- Flash Point: 246°C
- Refractive Index: 1.652
- PSA: 60.91
1H-Pyrazole-4-carboxamide,1,3-diphenyl- Related Literature
-
Xian-Hai Lv,Jin-Jing Xiao,Zi-Li Ren,Ming-Jie Chu,Peng Wang,Xiang-Feng Meng,Dong-Dong Li,Hai-Qun Cao RSC Adv. 2015 5 55179
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